HMBOA D-glucoside
HMBOA D-glucoside
HMBOA-Glc is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
17622-26-3
VCID:
VC21027718
InChI:
InChI=1S/C15H19NO9/c1-22-6-2-3-7-8(4-6)23-15(13(21)16-7)25-14-12(20)11(19)10(18)9(5-17)24-14/h2-4,9-12,14-15,17-20H,5H2,1H3,(H,16,21)
SMILES:
COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C15H19NO9
Molecular Weight:
357.31 g/mol
HMBOA D-glucoside
CAS No.: 17622-26-3
Cat. No.: VC21027718
Molecular Formula: C15H19NO9
Molecular Weight: 357.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | HMBOA-Glc is a glycoside. |
|---|---|
| CAS No. | 17622-26-3 |
| Molecular Formula | C15H19NO9 |
| Molecular Weight | 357.31 g/mol |
| IUPAC Name | 7-methoxy-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C15H19NO9/c1-22-6-2-3-7-8(4-6)23-15(13(21)16-7)25-14-12(20)11(19)10(18)9(5-17)24-14/h2-4,9-12,14-15,17-20H,5H2,1H3,(H,16,21) |
| Standard InChI Key | PMBZSEOAOIYRMW-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=CC2=C(C=C1)NC(=O)C(O2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O |
| Melting Point | 250 - 251 °C |
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